Cas no 2640978-08-9 (2-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-4-methylpyrimidine)

• Product Name: 2-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-4-methylpyrimidine
• CAS No: 2640978-08-9
• MF: C₁₇H₂₁BrN₄
• MW: 361.279442548752
• CID: 5317878
• PubChem ID: 155800537
• Update Time: 2025-06-07

2-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-4-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2640978-08-9
• F6619-5759
• AKOS040709672
• 2-{4-[2-(4-bromophenyl)ethyl]piperazin-1-yl}-4-methylpyrimidine
• 2-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-4-methylpyrimidine

• Inchi： 1S/C17H21BrN4/c1-14-6-8-19-17(20-14)22-12-10-21(11-13-22)9-7-15-2-4-16(18)5-3-15/h2-6,8H,7,9-13H2,1H3
• InChI Key： HVYNNBQZRLUDQA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCN1CCN(C2N=CC=C(C)N=2)CC1

Computed Properties

• Exact Mass: 360.09496g/mol
• Monoisotopic Mass: 360.09496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-4-methylpyrimidine

2-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-4-methylpyrimidine (CAS No. 2640978-08-9): A Comprehensive Overview

2-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-4-methylpyrimidine (CAS No. 2640978-08-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 2640978-08-9, is characterized by its unique structural features, which include a piperazine ring and a bromophenyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The molecular structure of 2-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-4-methylpyrimidine is particularly noteworthy. The piperazine ring, a common motif in many bioactive compounds, provides flexibility and the ability to form hydrogen bonds, which are crucial for interactions with biological targets. The bromophenyl group, on the other hand, adds a degree of hydrophobicity and can influence the compound's pharmacokinetic properties, such as solubility and membrane permeability.

Recent studies have explored the potential of 2-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-4-methylpyrimidine in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play critical roles in mood regulation, cognitive function, and motor control, making the compound a potential candidate for the treatment of conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, 2-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-4-methylpyrimidine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacological profile of 2-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-4-methylpyrimidine has been further elucidated through preclinical studies. Animal models have shown that the compound exhibits good oral bioavailability and a favorable safety profile. These findings are encouraging for its development as a therapeutic agent, as they suggest that it can be effectively delivered to target tissues without significant adverse effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-4-methylpyrimidine in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These preliminary findings are promising and pave the way for more advanced clinical studies.

The chemical synthesis of 2-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-4-methylpyrimidine has been optimized to ensure high yields and purity. The synthetic route typically involves several key steps, including the formation of the piperazine ring and the introduction of the bromophenyl group. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance efficiency and reduce environmental impact.

In conclusion, 2-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-4-methylpyrimidine (CAS No. 2640978-08-9) represents a promising candidate in the development of new therapeutic agents for neurological disorders and inflammatory diseases. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover its full potential, this compound holds significant promise for improving patient outcomes in various medical conditions.